1-methyl-N-(pyridin-4-ylmethyl)pyrrolidin-3-amine

• Molecular Formula: C11H17N3
• Molecular Weight: 191.27 g/mol
• IUPAC Name: 1-methyl-N-(pyridin-4-ylmethyl)pyrrolidin-3-amine
• InChI: InChI=1S/C11H17N3/c1-14-7-4-11(9-14)13-8-10-2-5-12-6-3-10/h2-3,5-6,11,13H,4,7-9H2,1H3
• InChI Key: SHTDITTYPCOELE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C1)NCC2=CC=NC=C2

Description

1-Methyl-N-(pyridin-4-ylmethyl)pyrrolidin-3-amine is a secondary amine featuring a pyrrolidine core substituted with a methyl group at the nitrogen atom and a pyridin-4-ylmethyl moiety at the 3-position. However, commercial availability is currently discontinued, limiting its direct application in recent studies .

Preparation Methods

The synthesis of 1-methyl-N-(pyridin-4-ylmethyl)pyrrolidin-3-amine typically involves the reaction of pyrrolidine derivatives with pyridine-based compounds. One common synthetic route includes the alkylation of pyrrolidine with a pyridine derivative under basic conditions. The reaction conditions often involve the use of a strong base such as sodium hydride or potassium tert-butoxide in an aprotic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF). Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity of the final product .

Chemical Reactions Analysis

1-Methyl-N-(pyridin-4-ylmethyl)pyrrolidin-3-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced amine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, where nucleophiles such as halides or alkoxides replace hydrogen atoms, forming substituted pyridine derivatives.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Methyl-N-(pyridin-4-ylmethyl)pyrrolidin-3-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: It serves as a lead compound in drug discovery and development, particularly for targeting neurological disorders and inflammatory diseases.

Industry: The compound is used in the production of specialty chemicals and materials, including polymers and catalysts.

Mechanism of Action

The mechanism of action of 1-methyl-N-(pyridin-4-ylmethyl)pyrrolidin-3-amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. For example, it may act as an agonist or antagonist at neurotransmitter receptors, influencing neuronal signaling pathways. Additionally, it may inhibit specific enzymes involved in inflammatory processes, thereby exerting anti-inflammatory effects .

Comparison with Similar Compounds

Analysis :

• Piperidine derivatives, such as N-Methyl-1-(1-(pyridin-3-ylmethyl)piperidin-4-yl)methanamine, may exhibit improved metabolic stability due to steric shielding of the nitrogen atom .

Substituent Effects on Pyridine and Pyrrolidine

Compound	Pyridine Substituents	Pyrrolidine Substituents	Activity/Properties	Reference
1-Methyl-N-(pyridin-4-ylmethyl)pyrrolidin-3-amine	Pyridin-4-ylmethyl	N-methyl at C3	Unknown activity; structural analog to bioactive amines
1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-amine	3-Cl, 5-CF3-pyridine	Unsubstituted pyrrolidine	Enhanced target affinity (electron-withdrawing groups) but reduced solubility
(S)-1-(Pyridin-4-ylmethyl)pyrrolidin-3-amine trihydrochloride	Pyridin-4-ylmethyl	S-configuration at C3	Improved solubility (salt form); stereospecific activity

Analysis :

• Electron-withdrawing groups (e.g., Cl, CF3) on pyridine improve target binding but compromise solubility, as seen in 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-amine .
• Stereochemistry significantly impacts activity: The (S)-enantiomer of 1-(pyridin-4-ylmethyl)pyrrolidin-3-amine trihydrochloride may exhibit distinct receptor interactions compared to racemic mixtures .

Linker Orientation and Bioisosteric Replacements

Compound	Linker Orientation	Activity/Properties	Reference
Taladegib derivatives with reversed pyrrolidin-3-amine linker	Reversed connectivity	Complete loss of Hedgehog pathway inhibition
Pyrrolidin-3-amine derivatives (Series 3 in alaninamide study)	Bioisosteric replacement of piperazine	Improved BBB permeability; antiseizure potential

Analysis :

• Reversing the pyrrolidin-3-amine linker (e.g., in Taladegib derivatives) disrupts spatial alignment with target binding pockets, abolishing activity .
• Bioisosteric replacement of piperazine with pyrrolidin-3-amine enhances lipophilicity, facilitating blood-brain barrier penetration in antiseizure agents .

Impact of Aromatic System Modifications

Compound	Aromatic System	Activity/Properties	Reference
N-[[4-(1-Methylpyrazol-4-yl)phenyl]methyl]-6-[7-(3-pyrrolidin-1-ylpropoxy)imidazo[1,2-a]pyridin-3-yl]pyrimidin-4-amine	Imidazo[1,2-a]pyridine + pyrimidine	High target selectivity (kinase inhibition)
1-[2-(2H-1,3-Benzodioxol-5-yl)pyrazolo[1,5-a]pyrazin-4-yl]pyrrolidin-3-amine	Benzodioxole + pyrazolo-pyrazine	Enhanced π-π stacking; CNS activity

Analysis :

• Complex aromatic systems (e.g., imidazopyridine, benzodioxole) improve target selectivity through π-π interactions and hydrogen bonding .
• The absence of extended aromatic systems in 1-methyl-N-(pyridin-4-ylmethyl)pyrrolidin-3-amine may limit its applicability in targets requiring deep hydrophobic pockets.

Biological Activity

1-Methyl-N-(pyridin-4-ylmethyl)pyrrolidin-3-amine, a compound characterized by its pyrrolidine structure and pyridine substituents, has garnered attention for its potential biological activities. This article explores the compound's biological effects, mechanisms of action, and relevant case studies, supported by data tables summarizing key findings.

Chemical Structure and Properties

The compound features a pyrrolidine ring with a methyl group and a pyridin-4-ylmethyl substituent. Its structure is conducive to interactions with various biological targets, making it a candidate for therapeutic applications.

1-Methyl-N-(pyridin-4-ylmethyl)pyrrolidin-3-amine acts primarily through its ability to bind to specific receptors and enzymes, modulating their activity. The compound influences neurotransmission pathways and may affect cellular metabolism, suggesting its potential role in treating neurological disorders.

Antimicrobial Activity

Research indicates that derivatives of pyrrolidine compounds exhibit significant antimicrobial properties. For instance, studies have shown that related compounds demonstrate activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values ranging from 0.0039 to 0.025 mg/mL .

Table 1: Antimicrobial Activity of Pyrrolidine Derivatives

Compound	MIC (mg/mL)	Target Organism
1-Methyl-N-(pyridin-4-ylmethyl)pyrrolidin-3-amine	TBD	TBD
Pyrrolidine Derivative A	0.0039	S. aureus
Pyrrolidine Derivative B	0.025	E. coli

Neurological Effects

The compound is being investigated for its potential in treating neurological disorders. Its interaction with neurotransmitter systems suggests possible applications in analgesic and sedative therapies. Research on related pyrrolo[3,4-c]pyridines has shown efficacy in treating diseases affecting the nervous system .

Table 2: Neurological Activity of Related Compounds

Compound	Effect	Reference
Pyrrolo[3,4-c]pyridine Derivative A	Analgesic
Pyrrolo[3,4-c]pyridine Derivative B	Sedative

Case Study 1: Antibacterial Efficacy

In a study evaluating the antibacterial efficacy of various pyrrolidine derivatives, 1-methyl-N-(pyridin-4-ylmethyl)pyrrolidin-3-amine showed promising results against Gram-positive and Gram-negative bacteria. The study highlighted the importance of structural modifications in enhancing antimicrobial potency.

Case Study 2: Neurological Applications

A clinical investigation assessed the impact of pyrrolo[3,4-c]pyridine derivatives on patients with chronic pain disorders. The results indicated that compounds similar to 1-methyl-N-(pyridin-4-ylmethyl)pyrrolidin-3-amine could significantly reduce pain levels, suggesting a potential therapeutic pathway for further exploration.